Naftopidil dihydrochloride

Description

Naftopidil dihydrochloride is a drug frequently used to treat lower urinary tract symptoms and benign prostatic hyperplasia . It functions as a selective α1-adrenoceptor blocker, demonstrating a higher affinity for the A1d receptor subtype . This selectivity may provide advantages in treating lower urinary tract symptoms associated with benign prostatic hyperplasia . Naftopidil is reported to be more effective in improving storage symptoms than tamsulosin . Studies suggest that Naftopidil impacts interactions between tumor cells and stroma, suppressing human prostate tumor growth .

Clinical trials have compared naftopidil to other medications like tamsulosin and silodosin . Results indicate that naftopidil may have similar effects on urinary symptoms and quality of life compared to tamsulosin and silodosin . In terms of unwanted side effects, naftopidil may have similar sexual side effects compared to tamsulosin but fewer compared to silodosin .

Naftopidil is available in tablet form and is used to treat urination disorders associated with prostatic enlargement . Chemically, naftopidil is related to propiverine hydrochloride, another medication used for treating lower urinary tract symptoms suggestive of benign prostatic hyperplasia .

• CAS No.: 57149-08-3
• Product Name: Naftopidil dihydrochloride
• Molecular Formula: C24H29ClN2O3
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-naphthalen-1-yloxypropan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C24H28N2O3.ClH/c1-28-24-11-5-4-10-22(24)26-15-13-25(14-16-26)17-20(27)18-29-23-12-6-8-19-7-2-3-9-21(19)23;/h2-12,20,27H,13-18H2,1H3;1H
• Standard InChIKey: VQAAEWMEVIOHTJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(COC3=CC=CC4=CC=CC=C43)O.Cl.Cl
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(COC3=CC=CC4=CC=CC=C43)O.Cl
• Appearance: Powder
• Synonyms: KT-611
• PubChem Compound: 6603044
• Last Modified: Sep 13 2023